Cas no 102505-04-4 (1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-)
![1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]- structure](https://www.kuujia.com/scimg/cas/102505-04-4x300.png)
102505-04-4 structure
Product Name:1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-
CAS No:102505-04-4
Molecular Formula:C22H27N3O3S
Molecular Weight:413.53308
CID:212936
PubChem ID:297081
1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]- Properties
Names and Identifiers
-
- 1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-
- NSC 167815
- 8-[3-(benzenesulfonyl)propyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
- DTXSID90145232
- 1-Phenyl-8-(3-phenylsulfonylpropyl)-4-oxo-1,3,8-triazaspiro(4.5)decane
- NSC-167815
- 1,3,8-Triazaspiro(4.5)decan-4-one, 1-phenyl-8-(3-(phenylsulfonyl)propyl)-
- CHEMBL3769826
- 102505-04-4
- NSC167815
-
- InChIKey: AHDHQOPGQHFFQA-UHFFFAOYSA-N
- Inchi: InChI=1S/C22H27N3O3S/c26-21-22(25(18-23-21)19-8-3-1-4-9-19)12-15-24(16-13-22)14-7-17-29(27,28)20-10-5-2-6-11-20/h1-6,8-11H,7,12-18H2,(H,23,26)
- SMILES: C1C=CC(S(CCCN2CCC3(C(=O)NCN3C3C=CC=CC=3)CC2)(=O)=O)=CC=1
Computed Properties
- Exact Mass: 413.177313g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 413.177313g/mol
- Heavy Atom Count: 29
- Complexity: 655
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 78.1Ų
- Molecular Weight: 413.5g/mol
Experimental Properties
- LogP: 3.69140
- PSA: 78.10000
1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]- Related Literature
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Xiao Li,Xiaoming Chen,Jie Tan,Xiao Liang,Jianmin Wu Analyst, 2017,142, 586-590
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Dongjie Guo,Junwei Zhao,Jingping Wang New J. Chem., 2004,28, 980-987
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5. Front cover
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Shannon M. Biros,Julius Rebek, Jr. Chem. Soc. Rev., 2007,36, 93-104
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102505-04-4 (1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-) Related Products
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